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Compound of Interest

Compound Name: Acid Yellow 4R

CAS No.: 12715-61-6

Cat. No.: B1143691 Get Quote

C.I. Acid Yellow 219 is a synthetic organic compound belonging to the double azo class of

dyes.[1] Predominantly utilized in the textile industry for dyeing wool and polyamide fibers, its

properties suggest potential for broader applications in research and development.[1][2] Azo

dyes, characterized by the presence of one or more azo groups (–N=N–), are the largest and

most versatile class of synthetic dyes.[3] Their utility extends beyond coloration to fields such

as medicinal chemistry and biomedical sciences, where they have been explored for

applications in drug delivery, bioimaging, and as therapeutic agents.[4][5]

This guide provides a detailed technical overview of C.I. Acid Yellow 219 for a scientific

audience. It covers its fundamental properties, synthesis, purification to a research-grade

standard, and comprehensive analytical characterization. Recognizing the current gap in the

literature, this document also explores potential, albeit hypothetical, research applications,

grounding these possibilities in the well-established chemistry of azo compounds.

Physicochemical Properties of C.I. Acid Yellow 219
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in a research setting. The following table summarizes the key characteristics of

C.I. Acid Yellow 219.
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Property Value Source(s)

C.I. Name Acid Yellow 219 [1]

Synonyms
Acid Yellow 4R, Weak Acid

Yellow 4R, Tectilon Yellow 4R
[1]

CAS Number 71819-57-3 [1]

Molecular Formula C₂₀H₁₇N₄NaO₅S [1]

Molecular Weight 448.43 g/mol [1]

Appearance Orange powder [1]

Solubility Soluble in water [1]

Chemical Class Double Azo Dye [1]

Synthesis and Purification for Research-Grade
Applications
The synthesis of C.I. Acid Yellow 219 follows the classical principles of azo dye chemistry,

involving diazotization and azo coupling reactions.[1][6] Achieving a research-grade purity

necessitates subsequent purification steps to remove unreacted starting materials, by-products,

and inorganic salts.

Synthesis Protocol
The manufacturing method for C.I. Acid Yellow 219 involves a multi-step process:

Diazotization of 3-Aminobenzenesulfonic Acid: 3-Aminobenzenesulfonic acid is diazotized in

an aqueous medium using sodium nitrite and a strong acid (e.g., hydrochloric acid) at a low

temperature (0-5 °C) to form the corresponding diazonium salt.

First Coupling Reaction: The diazonium salt is then coupled with (2-

Methoxyphenylamino)methanesulfonic acid.

Hydrolysis: The resulting intermediate undergoes hydrolysis to remove a sulfonic acid group.
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Second Diazotization: The product from the hydrolysis step is then diazotized.

Second Coupling and Etherification: The newly formed diazonium salt is coupled with

phenol, followed by an etherification step to yield the final C.I. Acid Yellow 219 molecule.[1]

A generalized workflow for the synthesis of C.I. Acid Yellow 219.

Purification to Research Grade
For research applications, purification is critical. A common method for purifying water-soluble

dyes like Acid Yellow 219 is column chromatography.

Experimental Protocol: Column Chromatography Purification

Stationary Phase Selection: Choose a suitable stationary phase. For polar compounds like

sulfonated azo dyes, a reverse-phase silica gel (C18) can be effective.

Mobile Phase Selection: Develop a mobile phase system. A gradient of water and a polar

organic solvent (e.g., methanol or acetonitrile), with a small amount of a modifier like formic

acid to improve peak shape, is a good starting point.[7]

Column Packing: Pack a glass column with the selected stationary phase, ensuring a

uniform and compact bed.

Sample Loading: Dissolve the crude Acid Yellow 219 in a minimal amount of the initial mobile

phase and carefully load it onto the top of the column.

Elution: Begin elution with the mobile phase, gradually increasing the polarity to separate the

desired compound from impurities.

Fraction Collection: Collect the eluent in fractions.

Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) to identify

those containing the pure dye.

Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary

evaporator to obtain the purified, research-grade C.I. Acid Yellow 219.
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Analytical Characterization
Comprehensive analytical characterization is essential to confirm the identity and purity of the

research-grade dye.

High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of dyes.

Experimental Protocol: HPLC Analysis

Instrumentation: An HPLC system equipped with a Diode Array Detector (DAD) is ideal,

allowing for the simultaneous acquisition of chromatograms and UV-Vis spectra.

Column: A reverse-phase C18 column is commonly used for the analysis of acid dyes.[7]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile) is often effective.[8]

Detection: Monitor the elution at the wavelength of maximum absorbance (λmax) of Acid

Yellow 219.

Data Analysis: The purity of the sample can be determined by the relative area of the main

peak in the chromatogram.
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Workflow for the purification and analytical characterization of research-grade C.I. Acid Yellow
219.

Spectroscopic Characterization
UV-Visible Spectroscopy: This technique is used to determine the wavelength of maximum

absorbance (λmax) of the dye, which is crucial for quantitative analysis and for setting the

detection wavelength in HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

invaluable for elucidating the molecular structure of the dye.[9][10] These techniques can

confirm the arrangement of protons and carbon atoms in the molecule, providing definitive

structural information.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the dye, confirming its chemical formula. High-resolution mass spectrometry can provide the

exact mass, further validating the elemental composition.[9]
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Potential Research Applications (Hypothetical)
While specific research applications for C.I. Acid Yellow 219 are not currently established in the

literature, its chemical nature as a sulfonated azo dye suggests several avenues for

investigation.

Biological Staining: Acid dyes are anionic and bind to cationic components in cells and

tissues, such as proteins.[11] C.I. Acid Yellow 219 could potentially be explored as a

counterstain in various histological techniques, similar to other yellow acid dyes used in

trichrome staining methods.[12]

Drug Delivery Systems: The azo bond is known to be susceptible to reduction by

azoreductases present in the microaerophilic environment of the colon.[13] This property has

been exploited to design colon-specific drug delivery systems, where a drug is linked to an

azo compound, and its release is triggered by the cleavage of the azo bond in the target

area.[13]

Environmental Research: Azo dyes are a significant class of environmental pollutants from

textile industry wastewater. Purified C.I. Acid Yellow 219 could serve as a model compound

for studying the efficacy of various remediation technologies, such as advanced oxidation

processes, microbial degradation, and adsorption.

Safety and Toxicology
The toxicological properties of C.I. Acid Yellow 219 have not been extensively investigated.

However, based on its Material Safety Data Sheet (MSDS) and general knowledge of azo

dyes, the following precautions should be taken in a laboratory setting.[14]

Health Hazards:

May be harmful if swallowed, causing gastrointestinal irritation.[14]

May cause irritation to the eyes and respiratory tract.[14]

Prolonged or repeated skin contact may cause irritation in sensitive individuals.[14]
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Some azo dyes have the potential to break down into aromatic amines, which can be

hazardous.[15]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.

Eye Protection: Wear chemical safety goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If there is a risk of generating dust, an approved respirator should be

worn.[14]

Disposal:

Dispose of chemical waste in accordance with local, state, and federal regulations. Do not

discharge into drains or the environment.

Conclusion
C.I. Acid Yellow 219 is an industrially significant azo dye with a well-defined chemical structure.

While its application in research, particularly in the life sciences, is currently unexplored, its

properties make it a candidate for investigation in areas such as biological staining and the

development of novel drug delivery systems. This guide provides the foundational knowledge

for researchers to purify and characterize this compound to a high standard, enabling the

exploration of its potential in new scientific frontiers. As with any chemical, a thorough

understanding of its properties and adherence to strict safety protocols are paramount for its

responsible use in a research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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